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Compound of Interest

Compound Name:
4-(2-Amino-2-propyl)cyclohexanol

Hydrochloride

Cat. No.: B13693920

Get Quote

Core Identity & Physicochemical Characterization
4-(3-Aminopropyl)cyclohexanol Hydrochloride is a versatile aliphatic scaffold used primarily as

a linker or pharmacophore building block in drug discovery. Its structure features a cyclohexane

ring substituted at the 1- and 4-positions, providing a defined spatial separation between the

hydroxyl (H-bond donor/acceptor) and the primary amine (cationic center at physiological pH).

1. Molecular Specifications
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Property Specification

Systematic Name 4-(3-Aminopropyl)cyclohexan-1-ol hydrochloride

Common Name Amino-propyl cyclohexanol HCl

Molecular Formula

C

H

ClNO (Salt) C

H

NO (Free Base)

Molecular Weight
193.71 g/mol (HCl Salt) 157.26 g/mol (Free

Base)

CAS Number (Generic)

Note: Often synthesized in-situ or referenced as

free base derivatives.[1][2] Related: 117160-99-

3 (Isomer: 2-amino-3-cyclohexylpropanol)

Physical State White to off-white crystalline solid

Solubility

Highly soluble in water, methanol, DMSO;

sparingly soluble in non-polar solvents (hexane,

ether).

pKa (Amine) ~10.5 (Typical for primary aliphatic amines)

Stereochemistry

Exists as cis and trans isomers. The trans-

isomer (diequatorial-like conformation in 1,4-

substitution) is often preferred for linear linker

applications.

Structural Analysis & Pharmacophore Utility
The molecule's value lies in its bifunctionality:

Primary Amine (-NH
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): A reactive handle for amide coupling, reductive amination, or sulfonylation. In biological
systems, it mimics lysine side chains or interacts with aspartate/glutamate residues.

Secondary Alcohol (-OH): A handle for etherification, oxidation to ketone, or esterification. It

also modulates solubility and lipophilicity (LogP).

Propyl Spacer (-CH

CH

CH

-): Provides a flexible 3-carbon tether, critical for avoiding steric clash in PROTACs
(Proteolysis Targeting Chimeras) or fragment-based drug design.

Isomer Distinction (Critical for Accuracy)
Researchers must distinguish this compound from its structural isomer, 3-cyclohexyl-2-

aminopropanol (often used in peptide mimics).

Target (This Guide): Ring-Propyl-Amine (Amine on chain, OH on ring).

Isomer: Ring-Alkyl-Amine-Alcohol (Amine and OH on chain).

Synthesis & Manufacturing Protocol
The synthesis typically involves the catalytic hydrogenation of an aromatic precursor or the

reduction of a nitrile derivative.[3] The following protocol describes the Hydrogenation of 3-(4-

hydroxyphenyl)propionitrile, a robust route ensuring high yield and stereocontrol.

Reaction Pathway Diagram

3-(4-Hydroxyphenyl)propionitrile
(Aromatic Precursor)

Catalytic Hydrogenation
(Rh/Al2O3 or Pt/C, H2, 50-60°C)

Nitrile Reduction Intermediate:
4-(3-Aminopropyl)phenol

Ring Saturation
(High Pressure H2, Acidic MeOH)

Aromatic Reduction 4-(3-Aminopropyl)cyclohexanol
(Free Base)

Stereoisomer Mix HCl Salt Formation
(HCl in Dioxane/Ether)

Precipitation

Click to download full resolution via product page

Caption: Step-wise reduction pathway from aromatic nitrile to the saturated cyclohexanol amine

salt.
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Detailed Experimental Protocol
Objective: Synthesize 4-(3-aminopropyl)cyclohexanol HCl from 3-(4-

hydroxyphenyl)propionitrile.

Reagents:

Substrate: 3-(4-hydroxyphenyl)propionitrile (1.0 eq).

Catalyst: 5% Rhodium on Alumina (Rh/Al

O

) or Ruthenium oxide (RuO

) for ring saturation.

Solvent: Methanol or Ethanol (anhydrous).

Acid Additive: Acetic acid (trace) to prevent secondary amine formation.

Hydrogen Source: H

gas (50–100 psi).

Procedure:

Loading: Charge the high-pressure autoclave with substrate, solvent (0.1 M

concentration), and catalyst (5-10 wt%).

Hydrogenation: Pressurize with H

to 50 psi. Heat to 50°C. Stir vigorously (1000 rpm) to eliminate mass transfer limitations.

Monitoring: Monitor H

uptake. The reaction proceeds in two stages: nitrile reduction (fast) followed by ring
hydrogenation (slow).

Filtration: Once uptake ceases (approx. 6–12 hours), cool to RT, vent H
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, and filter catalyst through a Celite pad.

Salt Formation: Concentrate the filtrate. Redissolve the oily residue in diethyl ether or 1,4-

dioxane.

Precipitation: Add 4M HCl in dioxane dropwise at 0°C. The white hydrochloride salt

precipitates immediately.

Isolation: Filter the solid, wash with cold ether, and dry under vacuum.

Self-Validating Checkpoint:

1H NMR (D

O): Look for the disappearance of aromatic protons (6.5–7.5 ppm) and the appearance of
cyclohexyl multiplet (1.0–2.0 ppm).

Mass Spec: ESI+ should show m/z 158.15 [M+H]

.

Applications in Drug Development
This molecule is extensively used in Fragment-Based Drug Discovery (FBDD) and PROTAC

linker design.

A. PROTAC Linker Chemistry
In PROTACs, the linker length and rigidity determine the formation of the ternary complex

(Target Protein-Linker-E3 Ligase).

Role: The propyl-cyclohexanol moiety acts as a "rigidified" linker compared to a standard

alkyl chain.

Mechanism: The cyclohexane ring restricts conformational entropy, potentially improving the

binding affinity of the linked ligands.

B. Immune Response Modifiers (TLR7/8 Agonists)
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Derivatives of aminocyclohexanols are key intermediates in the synthesis of imidazoquinoline-

based TLR7/8 agonists (e.g., Resiquimod analogs).

Function: The amine group typically anchors the molecule to the imidazoquinoline core, while

the hydroxyl group remains available for solubilizing modifications or further conjugation.

Safety & Handling (MSDS Highlights)
Hazard Class Description Precaution

Skin Irritant Causes skin irritation (H315).
Wear nitrile gloves and lab

coat.

Eye Irritant
Causes serious eye irritation

(H319).

Use safety goggles; access to

eye wash station.

Hygroscopic Absorbs moisture from air.

Store in a desiccator under

inert atmosphere (N

or Ar).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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